Cas no 2305-59-1 (5,5-dimethyl-4,5-dihydro-1H-imidazole)

5,5-Dimethyl-4,5-dihydro-1H-imidazole is a heterocyclic compound featuring a saturated imidazole core with two methyl substituents at the 5-position. This structure imparts stability and unique reactivity, making it valuable in organic synthesis and pharmaceutical applications. Its dihydroimidazole moiety serves as a versatile intermediate for constructing complex nitrogen-containing frameworks. The compound's rigid, sterically hindered structure can influence selectivity in catalytic reactions or act as a ligand precursor. It is particularly useful in the development of bioactive molecules due to its ability to mimic pharmacophoric motifs. The product is typically handled under inert conditions to preserve its integrity.
5,5-dimethyl-4,5-dihydro-1H-imidazole structure
2305-59-1 structure
Product Name:5,5-dimethyl-4,5-dihydro-1H-imidazole
CAS No:2305-59-1
MF:C5H10N2
MW:98.1463007926941
CID:95414
PubChem ID:137537
Update Time:2025-05-28

5,5-dimethyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,4,5-dihydro-5,5-dimethyl-
    • 1H-Imidazole,4,5-dihydro-4,4-dimethyl- (9CI)
    • 2-Imidazoline, 4,4-dimethyl- (7CI,8CI)
    • 4,4-Dimethyl-2-imidazoline
    • 4,4-Dimethyl-4,5-dihydro-1H-imidazole
    • 4,4-Dimethyl-4,5-dihydroimidazole
    • 5,5-dimethyl-1,4-dihydroimidazole
    • 4,4-dimethylimidazoline
    • 5,5-Dimethyl-4,5-dihydro-1H-imidazole
    • AC1L3AT6
    • AC1Q2CP7
    • CTK4F0774
    • SureCN215857
    • SureCN4453656
    • 4-dimethyl-2-imidazoline
    • EN300-157621
    • OVABIFHEPZPSCK-UHFFFAOYSA-N
    • InChI=1/C5H10N2/c1-5(2)3-6-4-7-5/h4H,3H2,1-2H3,(H,6,7
    • 4 4-DIMETHYL-2-IMIDAZOLINE 97
    • 2305-59-1
    • AKOS006228480
    • 5,5-Dimethyl-4,5-dihydro-1H-imidazole #
    • DTXSID90177614
    • 5, 5-dimethyl-1, 4-dihydroimidazole
    • 1H-Imidazole, 4,5-dihydro-5,5-dimethyl-
    • 5,5-dimethyl-4,5-dihydro-1H-imidazole
    • Inchi: 1S/C5H10N2/c1-5(2)3-6-4-7-5/h4H,3H2,1-2H3,(H,6,7)
    • InChI Key: OVABIFHEPZPSCK-UHFFFAOYSA-N
    • SMILES: N1C=NCC1(C)C

Computed Properties

  • Exact Mass: 98.0845
  • Monoisotopic Mass: 98.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 94.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.1
  • Topological Polar Surface Area: 24.4Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.932 g/mL at 25 °C(lit.)
  • Boiling Point: 80-85 °C/15 mmHg(lit.)
  • Flash Point: 94 °C
  • Refractive Index: n20/D 1.4701(lit.)
  • PSA: 24.39
  • Solubility: Not determined

5,5-dimethyl-4,5-dihydro-1H-imidazole Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

5,5-dimethyl-4,5-dihydro-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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EN300-157621-2.5g
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Enamine
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$488.0 2023-06-08
Enamine
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Enamine
EN300-7185577-100mg
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